molecular formula C9H7F2NO2 B13230319 4,7-Difluoro-2,3-dihydro-1H-indole-2-carboxylic acid

4,7-Difluoro-2,3-dihydro-1H-indole-2-carboxylic acid

Cat. No.: B13230319
M. Wt: 199.15 g/mol
InChI Key: HUUMMJDMMGCNTE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4,7-Difluoro-2,3-dihydro-1H-indole-2-carboxylic acid is a fluorinated indole derivative serving as a versatile building block in medicinal chemistry and pharmaceutical research. Its structure, featuring a carboxylic acid functional group and fluorine atoms on the aromatic ring, makes it a valuable intermediate for constructing more complex molecules. This compound is primarily used as a key precursor in the synthesis of pharmaceutical agents, particularly in the development of kinase inhibitors for cancer treatment . The specific substitution pattern on the indole scaffold is designed to enhance binding affinity and selectivity toward specific enzyme targets . Furthermore, indole-based scaffolds analogous to this compound are commonly employed in exploratory research for developing new drug candidates targeting neurological disorders, leveraging the ability of such structures to cross the blood-brain barrier and modulate receptor activity . Researchers also utilize this core structure in programs aimed at discovering treatments for neglected tropical diseases, such as Chagas disease, where substituted indoles have been identified as active leads through phenotypic screening . The saturated 2,3-dihydro indole (or pyrrolidine) ring introduces conformational flexibility and can significantly modulate the compound's physicochemical and drug metabolism and pharmacokinetic (DMPK) properties compared to fully aromatic analogues . This product is intended for research purposes only and is not for diagnostic or therapeutic use.

Properties

Molecular Formula

C9H7F2NO2

Molecular Weight

199.15 g/mol

IUPAC Name

4,7-difluoro-2,3-dihydro-1H-indole-2-carboxylic acid

InChI

InChI=1S/C9H7F2NO2/c10-5-1-2-6(11)8-4(5)3-7(12-8)9(13)14/h1-2,7,12H,3H2,(H,13,14)

InChI Key

HUUMMJDMMGCNTE-UHFFFAOYSA-N

Canonical SMILES

C1C(NC2=C(C=CC(=C21)F)F)C(=O)O

Origin of Product

United States

Preparation Methods

Starting Materials and Key Intermediates

A common approach begins with fluorinated benzoic acid derivatives such as 2-chloro-4,5-difluorobenzoic acid , which can be synthesized via selective halogenation and fluorination reactions. This intermediate is crucial for further cyclization to form the indole core.

Detailed Synthetic Steps

Step 1: Synthesis of Fluorinated Benzoic Acid Intermediate

  • A solution of a precursor compound (e.g., compound VIII) with triethyl orthoformate in acetic anhydride is heated at approximately 150°C for 2 hours to yield an ethoxymethylene derivative.
  • Basic aqueous treatment with hydrogen peroxide and heat converts this intermediate to 2-amino-4,5-difluorobenzoic acid.
  • Subsequent diazotization and substitution reactions with copper(II) chloride and t-butyl nitrite in anhydrous acetonitrile at low temperatures (0–5°C) yield 2-chloro-4,5-difluorobenzoic acid.

Step 2: Formation of the Indole Ring

  • The fluorinated benzoic acid derivative undergoes cyclization with appropriate amine-containing reagents to form the indole nucleus.
  • The cyclization may involve intramolecular nucleophilic attack on activated carboxylic acid derivatives or esters.
  • Conditions typically include acidic or basic catalysts, elevated temperatures, and solvents such as acetonitrile or dimethylformamide.

Comparative Table of Preparation Methods

Step Reaction Type Reagents/Conditions Outcome/Notes
1 Fluorinated benzoic acid synthesis Triethyl orthoformate, acetic anhydride, H2O2, CuCl2, t-butyl nitrite, acetonitrile, 0–150°C Formation of 2-chloro-4,5-difluorobenzoic acid intermediate
2 Indole ring cyclization Amines, acidic/basic catalysts, solvents (e.g., DMF, acetonitrile), heat Cyclization to form fluorinated indole core
3 Carboxylation Carboxylated precursors or direct carboxylation agents Introduction of carboxylic acid at position 2
4 Catalytic hydrogenation Pd/C or Pt catalysts, H2 gas, mild pressure and temperature Reduction to 2,3-dihydro-1H-indole derivative

Chemical Reactions Analysis

Carboxylic Acid Derivatives

The carboxylic acid group participates in standard nucleophilic acyl substitution reactions:

Reaction TypeReagents/ConditionsProductKey Features
EsterificationEthanol, H<sub>2</sub>SO<sub>4</sub> (acid catalyst)Ethyl 4,7-difluoro-2,3-dihydro-1H-indole-2-carboxylateForms stable esters for further modifications.
AmidationThionyl chloride (SOCl<sub>2</sub>), followed by NH<sub>3</sub>4,7-Difluoro-2,3-dihydro-1H-indole-2-carboxamideEnables peptide coupling or drug design .

Decarboxylation

Under thermal or basic conditions, the carboxylic acid group undergoes decarboxylation:
C9H7F2NO2C8H7F2N+CO2\text{C}_{9}\text{H}_{7}\text{F}_{2}\text{NO}_{2}\rightarrow \text{C}_{8}\text{H}_{7}\text{F}_{2}\text{N}+\text{CO}_{2}

This reaction is catalyzed by copper or lead salts in polar solvents .

Oxidation

The saturated 2,3-dihydroindole moiety can be oxidized to restore aromaticity:

Oxidizing AgentConditionsProductSelectivity Notes
KMnO<sub>4</sub>Acidic aqueous4,7-Difluoro-1H-indole-2-carboxylic acidAromatizes the ring, retaining fluorine substituents.
DDQDCM, refluxFully aromatic indole derivativePreserves carboxylic acid group .

Reduction

The dihydroindole system resists further reduction, but the carboxylic acid can be reduced:
 COOHLiAlH4 CH2OH\text{ COOH}\xrightarrow{\text{LiAlH}_4}\text{ CH}_2\text{OH}

Yields the primary alcohol derivative under anhydrous conditions.

Electrophilic Aromatic Substitution

Fluorine substituents direct electrophiles to specific positions on the indole ring:

ElectrophilePosition AttackedProductYield (%)
HNO<sub>3</sub> (nitration)Position 55-Nitro-4,7-difluoro-2,3-dihydro-1H-indole-2-carboxylic acid~60
Br<sub>2</sub> (bromination)Position 66-Bromo-4,7-difluoro-2,3-dihydro-1H-indole-2-carboxylic acid~45

Mechanistic Insight :
Fluorine’s strong -I effect deactivates the ring, favoring meta-substitution relative to existing fluorine atoms. Steric effects from the dihydro structure further influence regioselectivity .

Decarboxylative Halogenation

The carboxylic acid group can be replaced by halogens via radical-mediated pathways:

Halogen SourceCatalystProductMechanism
Cl<sub>2</sub>Pb(OAc)<sub>4</sub>4,7-Difluoro-2,3-dihydro-1H-indole-2-carbonyl chlorideRadical chain process via Pb intermediates .
Br<sub>2</sub>AgNO<sub>3</sub>2-Bromo-4,7-difluoro-2,3-dihydro-1H-indoleDecarboxylation precedes halogenation .

Comparative Reactivity

Reaction4,7-Difluoro DerivativeNon-Fluorinated Analog
Nitration RateSlower (deactivated ring)Faster (electron-rich ring)
Esterification Yield85%92%
Oxidation EfficiencyHigher (stabilized transition state)Moderate

Fluorine’s electronegativity enhances oxidative stability but reduces electrophilic substitution rates compared to non-fluorinated indoles .

Scientific Research Applications

4,7-Difluoro-2,3-dihydro-1H-indole-2-carboxylic acid has diverse applications in scientific research:

    Chemistry: Used as a building block for synthesizing complex organic molecules.

    Biology: Studied for its potential as a bioactive compound with antiviral, anticancer, and antimicrobial properties.

    Medicine: Investigated for its potential therapeutic effects in treating various diseases.

    Industry: Utilized in the development of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 4,7-Difluoro-2,3-dihydro-1H-indole-2-carboxylic acid involves its interaction with specific molecular targets. The fluorine atoms enhance the compound’s binding affinity to enzymes and receptors, potentially inhibiting or modulating their activity. This can lead to various biological effects, such as antiviral or anticancer activity .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The compound is compared to structurally related indole and indoline derivatives, focusing on substituent effects, physicochemical properties, and applications.

Compound Name Substituents Molecular Formula Molecular Weight (g/mol) Key Properties/Applications Reference
4,7-Difluoro-2,3-dihydro-1H-indole-2-carboxylic acid 4,7-F₂; 2,3-dihydro; 2-COOH C₉H₅F₂NO₂ 199.15 Pharmacological intermediates, ACE inhibitor precursors
5,7-Difluoro-2,3-dihydro-1H-indole-2-carboxylic acid 5,7-F₂; 2,3-dihydro; 2-COOH C₉H₅F₂NO₂ 199.15 Structural isomer; similar applications but distinct regiochemistry
5,7-Dichloroindole-2-carboxylic acid 5,7-Cl₂; 2-COOH C₉H₅Cl₂NO₂ 244.05 Higher lipophilicity; used in agrochemicals
4,7-Dimethoxy-1H-indole-2-carboxylic acid 4,7-OCH₃; 2-COOH C₁₁H₁₁NO₄ 221.21 Reduced metabolic stability; fluorescent probes
Methyl 4,7-difluoro-1H-indole-2-carboxylate 4,7-F₂; 2-COOCH₃ C₁₀H₇F₂NO₂ 211.16 Ester prodrug; improved solubility
Indoline-2-carboxylic acid 2-COOH; fully saturated indoline C₉H₉NO₂ 163.17 Core structure for ACE inhibitors (e.g., antihypertensives)

Key Differences

Fluorine vs. Chlorine Substitution :

  • Fluorine atoms (4,7-Difluoro) confer electronegativity and metabolic stability, whereas chlorine (5,7-Dichloro) increases lipophilicity but may raise toxicity concerns .
  • Example: The dichloro analog (MW 244.05) has a higher molecular weight and logP compared to the difluoro compound (MW 199.15).

Saturation Effects :

  • The 2,3-dihydro substitution in the target compound reduces aromaticity, enhancing conformational flexibility for binding to biological targets (e.g., ACE enzymes) compared to fully aromatic indoles .

Regiochemical Variations :

  • The 4,7-difluoro isomer exhibits distinct electronic effects compared to the 5,7-difluoro isomer, influencing reactivity and intermolecular interactions .

Functional Group Modifications :

  • The methyl ester derivative (Methyl 4,7-difluoro-1H-indole-2-carboxylate) acts as a prodrug, improving membrane permeability over the carboxylic acid form .

Pharmacological Relevance

  • ACE Inhibitors : Indoline-2-carboxylic acid derivatives, including the target compound, are precursors to antihypertensive agents like N-(3-mercapto-2-alkyl-1-oxopropyl)-2,3-dihydro-1H-indole-2-carboxylic acids .
  • Antimicrobial Activity : Fluorinated indoles exhibit enhanced activity against bacterial targets due to fluorine’s electronegativity and membrane penetration .

Biological Activity

4,7-Difluoro-2,3-dihydro-1H-indole-2-carboxylic acid (CAS No. 1544453-36-2) is a fluorinated derivative of indole known for its unique chemical properties and potential biological activities. The presence of fluorine atoms at positions 4 and 7 enhances the compound's stability and reactivity, making it a valuable candidate in medicinal chemistry. This article explores the biological activity of this compound, focusing on its antiviral, anticancer, and antimicrobial properties, supported by research findings and case studies.

The molecular formula of 4,7-difluoro-2,3-dihydro-1H-indole-2-carboxylic acid is C9H7F2NO2C_9H_7F_2NO_2, with a molecular weight of approximately 199.15 g/mol. The compound's structure contributes to its biological activity through various mechanisms of action.

Antiviral Activity

Research indicates that derivatives of indole carboxylic acids exhibit significant antiviral properties. For instance, studies have shown that related compounds can inhibit HIV-1 integrase effectively. The binding conformation analysis revealed that the indole core interacts with the active site of the integrase enzyme, suggesting that modifications at specific positions can enhance inhibitory effects.

CompoundIC50 (μM)Target
4,7-Difluoro-2,3-dihydro-1H-indole-2-carboxylic acidTBDHIV-1 Integrase
Indole derivative 30.13HIV-1 Integrase

The introduction of substituents at the C3 position has been shown to improve activity significantly, indicating a structure–activity relationship that can be exploited in drug design.

Anticancer Activity

The anticancer potential of 4,7-difluoro-2,3-dihydro-1H-indole-2-carboxylic acid has been evaluated against various cancer cell lines. In vitro studies demonstrate that this compound exhibits cytotoxic effects comparable to established chemotherapeutic agents.

Cell LineIC50 (μM)Reference Compound
MCF-7 (Breast)TBDDoxorubicin
U-937 (Leukemia)TBDDoxorubicin

Flow cytometry analyses indicate that the compound induces apoptosis in cancer cells in a dose-dependent manner. This suggests that it may act through mechanisms similar to those of other anticancer agents by promoting programmed cell death.

Antimicrobial Activity

The antimicrobial properties of 4,7-difluoro-2,3-dihydro-1H-indole-2-carboxylic acid have also been investigated. Preliminary studies suggest efficacy against various bacterial strains, indicating its potential as a lead compound for developing new antibiotics.

Case Studies and Research Findings

Several studies have focused on the synthesis and biological evaluation of fluorinated indole derivatives:

  • Synthesis and Evaluation : A study synthesized several derivatives of 4,7-difluoro-2,3-dihydro-1H-indole-2-carboxylic acid and evaluated their biological activities. The results indicated enhanced potency in compounds with specific substitutions.
  • Mechanistic Studies : Research into the mechanism of action revealed that these compounds could inhibit key enzymes involved in viral replication and cancer cell proliferation.
  • Comparative Studies : Comparative analyses with non-fluorinated counterparts demonstrated that fluorination significantly enhances biological efficacy, supporting the notion that structural modifications can lead to improved therapeutic profiles.

Q & A

Basic Research Questions

Q. What are the standard synthetic routes for preparing 4,7-difluoro-2,3-dihydro-1H-indole-2-carboxylic acid?

  • Methodological Answer : The synthesis typically involves halogenation of indole precursors followed by cyclization or functionalization. For example, tetrafluoroindole derivatives can be synthesized via fluorination of hexafluorobenzene followed by stepwise substitution (Scheme I in ). For difluoro derivatives, coupling reactions using indole-2-carboxylic acid scaffolds (e.g., with amines or hydrazines) under reflux in acetic acid with sodium acetate as a catalyst are common (Methods A/B in ). For instance, 4,6-difluoroindole-2-carboxylic acid derivatives were synthesized via condensation with 3-formyl precursors in acetic acid (Method A in ) .

Q. How is the purity of 4,7-difluoro-2,3-dihydro-1H-indole-2-carboxylic acid assessed, and what storage conditions are recommended?

  • Methodological Answer : Purity is typically verified using HPLC (>95% purity, as per –2). For structural confirmation, techniques like 1^1H/19^{19}F NMR and high-resolution mass spectrometry (HRMS) are employed to validate fluorine substitution patterns and molecular weight. Storage at +4°C under inert conditions is recommended to prevent degradation ( ). Long-term storage may require desiccation to avoid hydrolysis of the carboxylic acid group .

Q. What analytical techniques are critical for characterizing fluorinated indole derivatives?

  • Methodological Answer :

  • NMR Spectroscopy : 1^1H NMR identifies hydrogen environments, while 19^{19}F NMR confirms fluorine positions and quantifies substitution ().
  • Mass Spectrometry : HRMS or LC-MS validates molecular ion peaks and fragmentation patterns (e.g., [M+H]+^+ or [M-H]^- ions).
  • X-ray Crystallography : For unambiguous structural determination, single-crystal X-ray diffraction resolves stereochemistry and packing (not directly shown in evidence but inferred from similar compounds in ).

Advanced Research Questions

Q. How can researchers optimize reaction yields for amide coupling involving 4,7-difluoro-2,3-dihydro-1H-indole-2-carboxylic acid?

  • Methodological Answer : Low yields (e.g., 30% for compound 11b in ) may arise from steric hindrance or side reactions. Optimization strategies include:

  • Catalyst Screening : Use coupling agents like HATU or EDCI/HOBt to enhance efficiency.
  • Temperature Control : Lower reaction temperatures may reduce decomposition (e.g., 0–25°C vs. reflux).
  • Purification : Column chromatography with gradients (e.g., hexane/ethyl acetate) or recrystallization from DMF/acetic acid mixtures improves purity (). Monitoring via TLC or LC-MS at intermediate steps helps identify bottlenecks .

Q. How do fluorination positions (4,7 vs. 4,6) influence the reactivity of indole-2-carboxylic acid derivatives?

  • Methodological Answer : Fluorine’s electron-withdrawing effects alter electronic density and steric accessibility. For example:

  • Electronic Effects : 4,7-Difluoro substitution may deactivate the indole ring toward electrophilic substitution compared to 4,6-difluoro analogs ().
  • Steric Effects : Ortho-substituted fluorines (e.g., 4,7) may hinder amide bond formation at the 2-position, requiring tailored catalysts (e.g., bulky phosphine ligands in palladium-mediated couplings). Computational modeling (DFT) can predict reactive sites by analyzing Fukui indices or electrostatic potential maps .

Q. How should researchers address contradictory data in fluorination reactions (e.g., unexpected byproducts)?

  • Methodological Answer : Contradictions may arise from competing reaction pathways. For example:

  • Byproduct Analysis : Use LC-MS or GC-MS to identify side products (e.g., over-fluorinated species or dehalogenated intermediates).
  • Mechanistic Studies : Isotopic labeling (e.g., 18^{18}F tracing) or kinetic studies can elucidate whether byproducts form via radical pathways (as in ) or SNAr mechanisms.
  • Condition Screening : Varying solvents (e.g., DMF vs. acetic acid) or fluorine sources (e.g., Selectfluor vs. DAST) may suppress undesired pathways () .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.